Cas no 1269444-31-6 (Ethyl morpholine-3-carboxylate hydrochloride)

• Product Name: Ethyl morpholine-3-carboxylate hydrochloride
• CAS No: 1269444-31-6
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD12755498
• CID: 1038159
• PubChem ID: 22342694
• Update Time: 2025-06-11

Ethyl morpholine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl morpholine-3-carboxylate hydrochloride
• Ethyl 3-morpholinecarboxylate hydrochloride (1:1)
• A840701
• MFCD12755498
• CS-0316567
• ethyl morpholine-3-carboxylate hydrochloride;Ethyl 3-Morpholinecarboxylate
• ethyl morpholine-3-carboxylate;hydrochloride
• AS-40696
• DB-066642
• ETHYLMORPHOLINE-3-CARBOXYLATE HYDROCHLORIDE
• SCHEMBL20450491
• Ethyl morpholine-3-carboxylate--hydrogen chloride (1/1)
• Ethylmorpholine-3-carboxylatehydrochloride
• SB45359
• DB-334318
• ethyl morpholine-3-carboxylate HCl
• DTXSID401004275
• 1269444-31-6
• AKOS005258344
• SB44317

• MDL： MFCD12755498
• Inchi： 1S/C7H13NO3.ClH/c1-2-11-7(9)6-5-10-4-3-8-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： RERWECVXIGGYMH-UHFFFAOYSA-N
• SMILES： Cl.O1CCNC(C(=O)OCC)C1

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl morpholine-3-carboxylate hydrochloride

Ethyl morpholine-3-carboxylate hydrochloride (CAS No. 1269444-31-6): A Comprehensive Overview

Ethyl morpholine-3-carboxylate hydrochloride, chemically designated as Ethyl morpholine-3-carboxylate hydrochloride, is a significant compound in the field of pharmaceutical chemistry and drug development. With a CAS number of 1269444-31-6, this compound has garnered attention due to its versatile applications and potential in medicinal chemistry. This article provides an in-depth exploration of its chemical properties, pharmacological significance, and recent advancements in research.

The molecular structure of Ethyl morpholine-3-carboxylate hydrochloride consists of an ethyl ester group attached to a morpholine ring, which is further substituted with a carboxylic acid moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry. The compound's unique structural features contribute to its potential as a building block for more complex molecules, particularly in the synthesis of bioactive agents.

In recent years, Ethyl morpholine-3-carboxylate hydrochloride has been studied for its role in the development of novel therapeutic agents. Its morpholine core is a common pharmacophore found in various drugs, known for its ability to enhance bioavailability and metabolic stability. Researchers have been exploring its derivatives as potential candidates for treating a range of diseases, including neurological disorders and infectious diseases.

One of the most intriguing aspects of Ethyl morpholine-3-carboxylate hydrochloride is its potential application in the synthesis of antiviral compounds. Recent studies have demonstrated that modifications of the morpholine ring can lead to enhanced antiviral activity. For instance, derivatives of this compound have shown promising results in inhibiting viral proteases and polymerases, which are critical targets in antiviral drug design. These findings highlight the importance of Ethyl morpholine-3-carboxylate hydrochloride as a scaffold for developing next-generation antiviral therapies.

Furthermore, the compound has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. Studies have shown that certain derivatives of Ethyl morpholine-3-carboxylate hydrochloride can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and NF-κB. This suggests that this compound may serve as a lead compound for developing anti-inflammatory drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has also explored Ethyl morpholine-3-carboxylate hydrochloride as a potential chelating agent. Metal chelation therapy is widely used in the treatment of metal poisoning and certain types of cancer. The morpholine ring's ability to coordinate with metal ions makes it an attractive candidate for designing chelating agents that can selectively bind to toxic metals such as lead and mercury. Recent research has shown that derivatives of this compound can effectively remove these metals from the body, offering new therapeutic strategies for metal toxicity.

Another area where Ethyl morpholine-3-carboxylate hydrochloride has shown promise is in the development of central nervous system (CNS) drugs. The blood-brain barrier (BBB) poses a significant challenge in delivering therapeutic agents to the brain. However, modifications to the morpholine ring can enhance BBB penetration, allowing drugs to reach their target sites more effectively. Researchers are currently investigating derivatives of this compound as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic pathways for Ethyl morpholine-3-carboxylate hydrochloride have also been optimized to improve yield and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient synthesis processes, reducing waste and energy consumption. These improvements are crucial for scaling up production while maintaining environmental sustainability.

Future research directions for Ethyl morpholine-3-carboxylate hydrochloride include exploring its potential in drug repurposing. Many existing drugs have off-label uses that may not have been fully explored due to limited research resources. By re-evaluating compounds like Ethyl morpholine-3-carboxylate hydrochloride, scientists may uncover new therapeutic applications that could benefit patients with unmet medical needs.

In conclusion, Ethyl morpholine-3-carboxylate hydrochloride (CAS No. 1269444-31-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with applications ranging from antiviral and anti-inflammatory therapies to metal chelation and CNS drug delivery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.